2-[2,4-dioxo-3-[2-oxo-2-(phenethylamino)ethyl]-1(2H,4H)-quinazolinyl]-N-(5-methyl-1H-pyrazol-3-yl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-[2-oxo-2-(2-phenylethylamino)ethyl]quinazolin-1-yl]-N-(5-methyl-1H-pyrazol-3-yl)acetamide
• InChI: InChI=1S/C24H24N6O4/c1-16-13-20(28-27-16)26-22(32)15-29-19-10-6-5-9-18(19)23(33)30(24(29)34)14-21(31)25-12-11-17-7-3-2-4-8-17/h2-10,13H,11-12,14-15H2,1H3,(H,25,31)(H2,26,27,28,32)
• InChI Key: OBPVIINVVFGRLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)NC(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CC(=O)NCCC4=CC=CC=C4
• Molecular Formula: C24H24N6O4
• Molecular Weight: 460.5 g/mol

Description

2-[2,4-dioxo-3-[2-oxo-2-(phenethylamino)ethyl]-1(2H,4H)-quinazolinyl]-N-(5-methyl-1H-pyrazol-3-yl)acetamide is a useful research compound. Its molecular formula is C24H24N6O4 and its molecular weight is 460.494. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Study

• A study on ethyl 1-methyl-5-[2-substituted-4-oxo-3(4H)-quinazolinyl]-1H-pyrazole-4-acetates demonstrated their analgesic and anti-inflammatory activities. These compounds were found to be more active than acetylsalicylic acid and phenylbutazone in certain tests, showing reduced ulcerogenic effects and systemic toxicity (Daidone et al., 1994).

Coordination Complexes and Antioxidant Activity

• Research on pyrazole-acetamide derivatives and their Co(II) and Cu(II) coordination complexes revealed significant antioxidant activity. These complexes, characterized by various spectroscopic techniques, displayed 1D and 2D supramolecular architectures through hydrogen bonding interactions (Chkirate et al., 2019).

Development of Quinazolinone Derivatives

• The development of methyl [3-alkyl-2-(2,4-dioxo-3,4-dihydro-2H-quinazolin-1-yl)-acetamido] alkanoate derivatives was explored, highlighting the N-chemoselective reaction process and potential for creating novel compounds (Ismail et al., 2017).

Peptidomimetic Building Blocks

• A study focused on synthesizing peptidomimetic building blocks like N-(2-Amino-5,6,7,8-tetrahydro-6-quinazolinyl)acetamide and N-(2,4-diamino-5,6,7,8-tetrahydro-6-quinazolinyl)acetamide, offering insights into novel compound development (Marinko et al., 2000).

Novel Anticonvulsant Activity Evaluation

• An investigation into N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide derivatives aimed to determine their anticonvulsant activity, emphasizing the importance of the NHCO cyclic fragment in such effects (El Kayal et al., 2022).